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Compound of Interest

Compound Name: UAMC-1110

Cat. No.: B611531

This guide provides researchers, scientists, and drug development professionals with
comprehensive troubleshooting protocols and frequently asked questions regarding the
solubility of UAMC-1110 in aqueous solutions. UAMC-1110 is a potent and selective inhibitor
of fibroblast activation protein (FAP) with an IC50 of 3.2 nM.[1][2] It also demonstrates inhibitory
activity against prolyl oligopeptidase (PREP) with an IC50 of 1.8 uM.[1][2] Due to its
hydrophobic nature, achieving stable aqueous solutions can be challenging. This resource

aims to provide clear, actionable solutions to common solubility issues.

Frequently Asked Questions (FAQS)

Q1: What is UAMC-1110 and what is its primary application?

Al: UAMC-1110 is a small molecule inhibitor of fibroblast activation protein (FAP), a serine
protease highly expressed in the tumor microenvironment and sites of tissue remodeling.[3][4]
Its high potency and selectivity make it a valuable tool in cancer research and the development
of FAP-targeted diagnostics and therapeutics (‘theranostics’).[4]

Q2: Is UAMC-1110 soluble in water?

A2: UAMC-1110 has very low solubility in purely aqueous solutions. Direct dissolution in water
or saline buffers is generally not feasible and will likely result in precipitation. A derivative, NH2-
UAMC1110 TFA, is reported to be water-soluble, but this is a different compound.[5]

Q3: What are the recommended solvents for preparing UAMC-1110 stock solutions?
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A3: The recommended solvent for preparing a stock solution of UAMC-1110 is Dimethyl
sulfoxide (DMSO), in which it is soluble at concentrations of 10 mg/mL or higher.[6] It is
sparingly soluble in ethanol (1-10 mg/mL).[6]

Q4: How should | prepare a working solution of UAMC-1110 in an aqueous buffer for in vitro
experiments?

A4: To prepare an in vitro working solution, first dissolve UAMC-1110 in 100% DMSO to create
a concentrated stock solution (e.g., 10 mM). This stock can then be serially diluted into your
aqueous experimental buffer. It is crucial to ensure the final concentration of DMSO in your
working solution is low enough to not affect your experimental system, typically less than 0.5%.
Vigorous mixing during dilution is essential to prevent precipitation.

Q5: What should I do if | observe precipitation when diluting my DMSO stock into an aqueous
buffer?

A5: Precipitation upon dilution indicates that the aqueous solubility limit of UAMC-1110 has
been exceeded. To resolve this, you can try:

» Lowering the final concentration: Your target concentration may be too high for the chosen
buffer system.

e Using a solubilizing agent: For certain applications, especially for in vivo studies, co-solvents
and solubilizers like PEG300, Tween-80, or SBE-3-CD can be used to increase aqueous
solubility.[1]

o Gentle heating and/or sonication: If precipitation occurs during preparation, gentle heating or
sonication can aid in dissolution.[1]

Q6: How should I store stock and working solutions of UAMC-1110?

A6: Stock solutions of UAMC-1110 in DMSO should be aliquoted and stored at -20°C for short-
term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][5] It is
recommended to prepare aqueous working solutions fresh on the day of use to ensure stability
and avoid precipitation.[1] Avoid repeated freeze-thaw cycles of the stock solution.[2]

Solubility Data
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The following tables summarize the known solubility of UAMC-1110 in various solvents and
formulations.

Table 1: UAMC-1110 Solubility in Standard Solvents

Solvent Solubility Reference
DMSO > 10 mg/mL [6]
1-10 mg/mL (Sparingl
Ethanol J (Sparingly [6]
Soluble)

Table 2: Formulations for Enhanced Aqueous Solubility of UAMC-1110

Formulation Composition

Achieved Solubility Reference
(by volume)
10% DMSO, 40% PEG300,
) = 2.5 mg/mL (7.26 mM) [1]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE-

) ) = 2.5 mg/mL (7.26 mM) [1]
B-CD in Saline)
10% DMSO, 90% Corn Ol > 2.5 mg/mL (7.26 mM) [1]

Troubleshooting Guide for Aqueous Solutions

Issue: UAMC-1110 powder is not dissolving in my aqueous buffer.

e Cause: UAMC-1110 has poor intrinsic agueous solubility. Direct dissolution in aqueous
media is not an effective method.

e Solution: An indirect dissolution method using an organic stock solution is required. Please
follow the workflow below.
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( Start: Solid UAMC-lllO)

Dissolve in 100% DMSO
(e.g., to 10 mM or 25 mg/mL)

Vortex/Mix until fully dissolved

Result: Concentrated Stock Solution

Result: Clear Aqueous Working Solution
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Precipitation Observed
in Aqueous Solution

High DMSO may alter solubility. Ves No
Re-prepare with less DMSO stock.

Lower the final concentration.
Determine max solubility empirically.

Use a formulation with co-solvents [

(e.g., PEG300, Tween-80).

Use sonication or gentle heat.
See Protocol 2.

Prepare fresh before each use.

Problem Solved:
Clear Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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